Cas no 1384429-09-7 (benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate)

• Product Name: benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
• CAS No: 1384429-09-7
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• MDL: MFCD22056476
• CID: 4595884
• PubChem ID: 73994801
• Update Time: 2025-05-21

benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate
• 2,4-Morpholinedicarboxylic acid, 4-(phenylmethyl) ester, 2-hydrazide

• MDL： MFCD22056476
• Inchi： 1S/C13H17N3O4/c14-15-12(17)11-8-16(6-7-19-11)13(18)20-9-10-4-2-1-3-5-10/h1-5,11H,6-9,14H2,(H,15,17)
• InChI Key： MOINEIASVCHVFJ-UHFFFAOYSA-N
• SMILES： C(N1CCOC(C(=O)NN)C1)(=O)OCC1C=CC=CC=1

benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate

Benzyl 2-(Hydrazinecarbonyl)Morpholine-4-Carboxylate: A Comprehensive Overview

Benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate, identified by the CAS number 1384429-09-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a morpholine ring with a hydrazinecarbonyl group and a benzyl ester moiety. The morpholine ring, a six-membered ring containing an oxygen atom and two nitrogen atoms, serves as a versatile scaffold for various chemical modifications. The hydrazinecarbonyl group introduces additional functional diversity, making this compound a valuable tool in the development of bioactive molecules.

Recent studies have highlighted the potential of benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate in drug discovery and chemical synthesis. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer agents. The hydrazinecarbonyl group has been shown to exhibit significant biological activity, making it a focal point in medicinal chemistry research.

The synthesis of benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate involves a multi-step process that begins with the preparation of the morpholine derivative. This is followed by the introduction of the hydrazinecarbonyl group through condensation reactions, and finally, the esterification step to introduce the benzyl group. The optimization of these steps has been a subject of recent investigations, with researchers focusing on improving yield and purity while minimizing environmental impact.

In terms of applications, benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate has shown promise in various therapeutic areas. For instance, its derivatives have been evaluated for their ability to inhibit key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have demonstrated its potential as an anticancer agent by targeting specific pathways involved in tumor growth and metastasis.

The structural versatility of this compound also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening campaigns. By modifying different parts of its structure, researchers can generate a wide range of analogs with diverse biological activities. This approach has been instrumental in identifying lead compounds for further development into clinically relevant drugs.

In conclusion, benzyl 2-(hydrazinecarbonyl)morpholine-4-carboxylate, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its potential applications span across drug discovery, chemical synthesis, and therapeutic development. As researchers continue to explore its properties and optimize its synthesis, this compound is expected to play an increasingly important role in advancing medical science.